Cas no 2172213-83-9 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopropane-1-carboxylic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopropane-1-carboxylic acid
• CAS No: 2172213-83-9
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5896897
• PubChem ID: 165509306
• Update Time: 2025-05-20

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopropane-1-carboxylic acid
• 2172213-83-9
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}cyclopropane-1-carboxylic acid
• EN300-1556763

• Inchi： 1S/C25H28N2O5/c1-15(10-11-23(28)26-13-16-12-21(16)24(29)30)27-25(31)32-14-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： ZZOIGTYMXYOSFQ-UHFFFAOYSA-N
• SMILES： OC(C1CC1CNC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopropane-1-carboxylic acid

Introduction to Compound CAS No. 2172213-83-9: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopropane-1-carboxylic Acid

The compound with CAS No. 2172213-83-9, named 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopropane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cyclopropane ring, a pentanamide group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. The Fmoc group is particularly notable for its role in peptide synthesis, where it serves as a protecting group for amino acids during solid-phase synthesis.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules. Researchers have employed innovative methodologies, such as click chemistry and enzymatic catalysis, to optimize the synthesis of this compound. These techniques not only enhance the efficiency of the production process but also minimize environmental impact, aligning with the growing demand for sustainable chemical manufacturing.

The structural integrity of cyclopropane rings has been a focal point in organic chemistry due to their unique electronic properties and strain energy. In this compound, the cyclopropane ring is further functionalized with a carboxylic acid group, which can participate in various chemical reactions, including esterification and amidation. This makes the compound versatile in applications ranging from pharmaceuticals to materials science.

The presence of the pentanamide group introduces additional functionality to the molecule. Amides are known for their stability and ability to form hydrogen bonds, which are crucial in biological systems. This feature positions the compound as a potential candidate for drug delivery systems or as a building block in bioconjugate chemistry.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis. The Fmoc moiety is widely used as a protecting group due to its excellent stability under basic conditions and its ease of removal under acidic conditions. This property makes it ideal for use in solid-phase peptide synthesis (SPPS), where precise control over the synthesis process is essential.

Moreover, the integration of these functional groups into a single molecule creates opportunities for exploring novel chemical reactivity and biological activity. For instance, researchers have investigated the potential of this compound in enzyme inhibition and drug delivery systems. Preliminary findings suggest that its unique structure could serve as a scaffold for developing new therapeutic agents with enhanced bioavailability and efficacy.

In terms of industrial applications, the compound's ability to form stable amide bonds makes it suitable for use in polymer chemistry. The development of advanced polymers with tailored properties is an active area of research, and this compound could play a pivotal role in creating materials with improved mechanical strength or biocompatibility.

From an environmental perspective, the synthesis and application of this compound align with green chemistry principles. The use of efficient catalysts and recyclable solvents reduces waste generation and energy consumption during production. Additionally, its potential use in biodegradable materials contributes to efforts aimed at reducing plastic pollution.

In conclusion, CAS No. 2172213-83-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure combines functional groups that offer versatility in chemical reactivity and biological interaction. As research continues to uncover new possibilities for this compound, it stands at the forefront of innovation in organic chemistry and materials science.